Cas no 512803-51-9 (6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine)

6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine structure
512803-51-9 structure
Product Name:6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine
CAS No:512803-51-9
MF:C12H12ClN3O
MW:249.696181297302
MDL:MFCD08363092
CID:362677
PubChem ID:19164206
Update Time:2025-04-19

6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridazinamine, 6-chloro-N-[(4-methoxyphenyl)methyl]-
    • 6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine
    • EN300-238173
    • AKOS001777187
    • F3266-0097
    • 6-chloro-N-(4-methoxybenzyl)pyridazin-3-amine
    • DTXSID50598169
    • CCG-127256
    • VS-10164
    • 512803-51-9
    • MDL: MFCD08363092
    • Inchi: 1S/C12H12ClN3O/c1-17-10-4-2-9(3-5-10)8-14-12-7-6-11(13)15-16-12/h2-7H,8H2,1H3,(H,14,16)
    • InChI Key: XTQZRFYMDFJRPT-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(N=N1)NCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 249.06706
  • Monoisotopic Mass: 249.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47Ų

Experimental Properties

  • PSA: 47.04

6-chloro-N-[(4-methoxyphenyl)methyl]pyridazin-3-amine Pricemore >>

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